N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-(thiophen-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-(thiophen-3-yl)acetamide is a novel compound with potential applications in scientific research.
Scientific Research Applications
Antimicrobial Activity
A series of novel thienopyrimidine linked rhodanine derivatives, including compounds similar in structure to N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-(thiophen-3-yl)acetamide, has been synthesized and evaluated for antimicrobial activity. These derivatives demonstrated significant antibacterial potency against various bacterial strains such as E. coli, B. subtilis, B. cereus, and K. pneumonia, with minimum inhibitory concentrations (MICs) ranging from 3.25 to 6.25 μg/mL, compared with standard antibiotics like Gentamicin. Additionally, they showed antifungal potency against A. flavus, A. niger, P. marneffei, and C. albicans, presenting MIC values similar to Fluconazole (Kerru et al., 2019).
Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibition
Compounds featuring the thienopyrimidine core have been synthesized as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), highlighting their potential as antitumor agents. These compounds, including analogs of this compound, have shown excellent inhibitory activity against human TS and DHFR, with IC50 values in the nanomolar range. Such dual inhibition is beneficial for the development of new anticancer drugs with enhanced efficacy and reduced resistance (Gangjee et al., 2009).
Anticancer Activity
The design and synthesis of compounds containing the thienopyrimidine scaffold, such as this compound, have led to the discovery of molecules with promising anticancer activity. Specifically, certain derivatives have demonstrated marked inhibition against various cancer cell lines, including human colon cancer (HT-29), lung adenocarcinoma (A549), and gastric cancer (MKN45), showcasing potential as anticancer agents (Huang et al., 2020).
Synthesis and Chemical Transformation
Research into the reaction mechanisms and synthetic applications of thienopyrimidine derivatives reveals the potential for creating a broad range of novel compounds with significant biological activities. For instance, investigations into the reactions of 2-amino-4,5-dimethylthiophene-3-carboxamide with iso(and isothio)cyanates under microwave irradiation have provided insights into efficient methods for synthesizing thieno[2,3-d]pyrimidines, which can serve as a foundation for further pharmacological exploration (Davoodnia et al., 2009).
properties
IUPAC Name |
N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]-2-thiophen-3-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O2S2/c18-12(7-10-1-5-20-8-10)15-3-4-17-9-16-11-2-6-21-13(11)14(17)19/h1-2,5-6,8-9H,3-4,7H2,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCEYNLAWXIJCIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1CC(=O)NCCN2C=NC3=C(C2=O)SC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.